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Topic: Using Calcium Carbonate (CaCOs) for Thermochemical Energy Storage

Audience: Researchers, scientists, and professionals in materials science, chemical
engineering, and energy storage.

Disclaimer: The term "Accucast" appears in research literature in the context of "Carbo
Accucast ID50 particles," which are utilized in studies of thermochemical energy storage
systems. However, Accucast is a company that specializes in castings and does not market a
specific product line for thermochemical energy storage. These notes focus on the widely
researched calcium carbonate/calcium oxide (CaCOs/CaO) cycle for thermochemical energy
storage, a process in which materials like Accucast's particles have been experimentally used.

Introduction to Thermochemical Energy Storage
(TCES) with the Calcium-Looping (Cal) Process

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1178887#bc-rfq
https://www.benchchem.com/product/b1178887/docs?utm_src=pdf-body#application-notes-and-protocols-for-thermochemical-energy-storage-using-calcium-carbonate
https://www.benchchem.com/product/b1178887/docs?utm_src=pdf-body#application-notes-and-protocols-for-thermochemical-energy-storage-using-calcium-carbonate
https://www.benchchem.com/product/b1178887/docs?utm_src=pdf-body#application-notes-and-protocols-for-thermochemical-energy-storage-using-calcium-carbonate
https://www.benchchem.com/product/b1178887/docs?utm_src=pdf-body#application-notes-and-protocols-for-thermochemical-energy-storage-using-calcium-carbonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Thermochemical energy storage (TCES) is a promising technology for high-temperature energy
storage, offering high energy densities and the potential for long-duration storage with minimal
heat loss.[1][2] The Calcium-Looping (CaL) process, based on the reversible chemical reaction
of calcium carbonate (CaCOs) and calcium oxide (CaO), is one of the most studied TCES
systems.[3][4] This process is particularly attractive for applications such as Concentrating
Solar Power (CSP) plants due to its use of low-cost, abundant, and non-toxic materials like
limestone.[1][3]

The fundamental principle of the CaL process involves an endothermic calcination reaction to
store energy and an exothermic carbonation reaction to release it.[3]

o Energy Storage (Calcination): CaCOs is heated to a high temperature (around 900-950°C),
causing it to decompose into CaO and carbon dioxide (CO2).[4][5] The thermal energy is
stored as chemical potential in the CaO and CO..

o Reaction: CaCOs(s) + heat — CaO(s) + CO2(g)

» Energy Release (Carbonation): CaO is reacted with COz, releasing the stored heat at a high
temperature.[3]

o Reaction: CaO(s) + CO2(g) —» CaCOs(s) + heat

Quantitative Data

The following tables summarize key quantitative data for the CaCOs/CaO thermochemical
energy storage system.

Table 1. Material Properties and Performance
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Parameter Value

Reference

Gravimetric Energy Density

(Theoretical)

~3.2 GJ/m3 (~1423 kJ/kg for

pellets after 10 cycles)

[4]

Volumetric Energy Density

_ 1-3 GJ/m3 [1]

(Theoretical)
Calcination Temperature (in

~930-950°C [4]
pure COz2)
Carbonation Temperature >800°C [6]
Power Generation Efficiency

>45% [5]

(in integrated systems)

Table 2: Comparison with Other Energy Storage Methods

Storage Method Energy Density

Advantages

Disadvantages

Thermochemical

High (~3-4 GJ/m3)[3
(CaC0s/Ca0) oh ( B3]

High energy density,
long-term storage, low

material cost

Material degradation
over cycles, complex

reactor design

Molten Salt (Sensible Lower (~10 times

Mature technology

Corrosiveness, limited
operating

temperature, higher

Heat) lower than TCES)[3]
cost (~USD 900/ton)
[3]
Latent Heat Storage ] )
High heat transfer Can be expensive,
(Phase Change Moderate

Materials)

rates

stability issues

Experimental Protocols

The following are generalized protocols for key experiments in evaluating the CaCOs/CaO

system for thermochemical energy storage.
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Protocol 1: Calcination of Calcium Carbonate

Objective: To decompose calcium carbonate into calcium oxide and carbon dioxide to store
thermal energy.

Materials and Equipment:

High-temperature furnace or thermogravimetric analyzer (TGA)

Calcium carbonate powder (e.g., limestone) or pellets

Gas flow controller for CO2 and an inert gas (e.g., N2)

Crucible (e.g., alumina)

Gas analyzer to measure CO:z concentration

Procedure:

e Place a known mass of the CaCOs sample into the crucible.
» Place the crucible in the furnace or TGA.

e Purge the system with an inert gas to establish a baseline.

e Heat the sample to the desired calcination temperature (e.g., 950°C) at a controlled heating
rate (e.g., 10°C/min).

¢ Maintain the temperature and monitor the mass loss of the sample, which corresponds to the
release of COa.

e The reaction is complete when the mass stabilizes.

e Cool the sample down to room temperature under an inert atmosphere to prevent premature
carbonation.

e The resulting solid is CaO.
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Protocol 2: Carbonation of Calcium Oxide

Objective: To react calcium oxide with carbon dioxide to release stored thermal energy.

Materials and Equipment:

High-temperature furnace or TGA

CaO sample from Protocol 1

Gas flow controller for CO2

Crucible

Temperature and pressure sensors

Procedure:

Place the CaO sample in the crucible within the furnace or TGA.

» Heat the sample to the desired carbonation temperature (e.g., 850°C) under an inert
atmosphere.

e Once the temperature is stable, introduce a controlled flow of COs-.
e Monitor the mass gain of the sample, which corresponds to the uptake of CO-.
e The reaction is complete when the mass stabilizes.

e The heat released during this exothermic reaction can be measured using appropriate
calorimetric techniques.

The resulting solid is CaCO:s.

Visualizations
Calcium-Looping (CaL) Process Workflow
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Caption: Workflow of the Calcium-Looping process for thermochemical energy storage.

Chemical Reaction Pathway
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Caption: Reversible chemical reaction pathway for the CaCOs/CaO system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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